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The Chemical Identity of Sakura-6 Remains
Elusive
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Compound of Interest

Compound Name: Sakura-6

Cat. No.: B12386229

Despite a comprehensive search of available scientific and public databases, the chemical
structure of a compound specifically designated as "Sakura-6" could not be identified. The term
"Sakura-6" appears most prominently as the name of a restaurant and does not correspond to
any known chemical entity in the referenced literature.

Further inquiries into related terms provided information on the chemical composition of cherry
blossoms (sakura), a fungicide named SAKURA®, and a schematic representation of
polymeric molecules referred to as "Sakura," none of which represent a discrete small molecule
or drug candidate with the designation "Sakura-6."

Chemical Composition of Cherry Blossoms: The characteristic fragrance of cherry blossoms is
attributed to a complex mixture of volatile organic compounds. Key components contributing to
the scent include benzaldehyde, linalool, and coumarin, which imparts a vanilla-like aroma. A
patent for a cherry blossom-like fragrance composition also lists dimethoxymethylbenzene, 3,5-
dimethoxybenzaldehyde, and methyl 3,5-dimethoxybenzoate as significant constituents.

SAKURA® Fungicide: The product named SAKURA® is an emulsifiable concentrate fungicide
containing Bromuconazole (167 g/l) and Tebuconazole (107 g/l) as active ingredients.

Due to the inability to identify a specific chemical structure for "Sakura-6," the subsequent
requests for quantitative data, experimental protocols, and signaling pathway diagrams cannot
be fulfilled at this time. Researchers and drug development professionals seeking information
on a compound with this designation are advised to verify the nomenclature and consider the
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possibility of it being an internal code name not yet disclosed in public forums or scientific
literature.

 To cite this document: BenchChem. [The Chemical Identity of Sakura-6 Remains Elusive].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386229#what-is-the-chemical-structure-of-sakura-
6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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